2-[(2-fluorobenzyl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16FNO2S/c1-20-14-8-6-13(7-9-14)18-16(19)11-21-10-12-4-2-3-5-15(12)17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: RNZDYTJXAKLSTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO2S
• Molecular Weight: 305.4 g/mol

Description

The compound "2-[(2-fluorobenzyl)thio]-N-(4-methoxyphenyl)acetamide" is a chemical entity with potential implications in various fields of medicinal chemistry and pharmacology. This analysis draws insights from related compounds and their chemical behaviors, synthesis methods, and molecular interactions to provide a comprehensive understanding of its characteristics.

Synthesis Analysis

The synthesis of similar compounds involves intricate chemical reactions that ensure the incorporation of functional groups essential for biological activity. For example, the synthesis and evaluation of N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethoxy-d(2)-5-methoxybenzyl)acetamide showcase the complexity and precision needed in producing compounds with specific receptor affinities (Zhang et al., 2005). The meticulous selection of substituents and the control over reaction conditions are vital for achieving the desired product with high purity and yield.

Molecular Structure Analysis

The molecular structure of compounds closely related to "2-[(2-fluorobenzyl)thio]-N-(4-methoxyphenyl)acetamide" reveals the importance of spatial arrangement and electronic distribution in determining their interaction with biological targets. Studies involving crystal structure analysis, such as the work on 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4]Thiadiazole and its derivatives, provide insights into how molecular conformations and intermolecular forces contribute to the compound's stability and reactivity (Banu et al., 2013).

Chemical Reactions and Properties

The reactivity of "2-[(2-fluorobenzyl)thio]-N-(4-methoxyphenyl)acetamide" can be inferred from related studies, indicating how such compounds undergo transformations under various chemical conditions. For instance, the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide outlines a potential reaction pathway that could be adapted for synthesizing similar acetamide derivatives with specific functional group modifications (Vavasori et al., 2023).